Cas no 2228358-20-9 (2-(1-benzothiophen-2-yl)methyloxirane)

• Product Name: 2-(1-benzothiophen-2-yl)methyloxirane
• CAS No: 2228358-20-9
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• CID: 5902346
• PubChem ID: 165656059
• Update Time: 2025-06-08

2-(1-benzothiophen-2-yl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)methyloxirane
• 2-[(1-benzothiophen-2-yl)methyl]oxirane
• 2228358-20-9
• EN300-1803112

• Inchi： 1S/C11H10OS/c1-2-4-11-8(3-1)5-10(13-11)6-9-7-12-9/h1-5,9H,6-7H2
• InChI Key： NDKKGMNSGJYHAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1CC1CO1

Computed Properties

• Exact Mass: 190.04523611g/mol
• Monoisotopic Mass: 190.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(1-benzothiophen-2-yl)methyloxirane

Comprehensive Overview of 2-(1-benzothiophen-2-yl)methyloxirane (CAS No. 2228358-20-9)

2-(1-benzothiophen-2-yl)methyloxirane, with the CAS number 2228358-20-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzothiophene and oxirane functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The structural features of 2-(1-benzothiophen-2-yl)methyloxirane make it a valuable building block in organic synthesis. The benzothiophene moiety is known for its electron-rich properties, which contribute to the compound's reactivity and stability. Meanwhile, the oxirane (epoxide) ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This dual functionality positions the compound as a key player in the design of drug candidates and functional materials.

In recent years, the demand for 2-(1-benzothiophen-2-yl)methyloxirane has surged due to its relevance in green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's potential for catalytic transformations and atom-efficient reactions has become a focal point. Researchers are exploring its use in biodegradable polymers and renewable energy applications, aligning with global trends toward sustainability.

Another area of growing interest is the compound's role in drug discovery. The benzothiophene scaffold is a common motif in bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. By leveraging the reactivity of the oxirane group, scientists can modify the compound to enhance its pharmacokinetic properties or target specificity. This has led to its inclusion in high-throughput screening programs and combinatorial chemistry libraries.

From a commercial perspective, 2-(1-benzothiophen-2-yl)methyloxirane is gaining traction in the fine chemicals market. Its synthesis and purification processes have been optimized to meet the stringent requirements of GMP (Good Manufacturing Practice) standards, ensuring its suitability for large-scale production. Manufacturers are also investing in process intensification techniques to reduce costs and improve yield, making the compound more accessible to researchers and industries alike.

In conclusion, 2-(1-benzothiophen-2-yl)methyloxirane (CAS No. 2228358-20-9) represents a promising compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural attributes and reactivity profile continue to inspire innovation across multiple disciplines. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.